2-(1-Phenylpropyl)-1H-benzo[D]imidazole

• IUPAC Name: 2-(1-phenylpropyl)-1H-benzimidazole
• InChI: InChI=1S/C16H16N2/c1-2-13(12-8-4-3-5-9-12)16-17-14-10-6-7-11-15(14)18-16/h3-11,13H,2H2,1H3,(H,17,18)
• InChI Key: NDXNZXLZPKHWHB-UHFFFAOYSA-N
• Canonical SMILES: CCC(C1=CC=CC=C1)C2=NC3=CC=CC=C3N2
• Molecular Formula: C16H16N2
• Molecular Weight: 236.31 g/mol

Description

Imidazole is an organic compound with the formula C3N2H4. It is a white or colorless solid that is soluble in water, producing a mildly alkaline solution. The imidazole ring is present in important biological building blocks, such as histidine and the related hormone histamine. Many drugs contain an imidazole ring, such as certain antifungal drugs, the nitroimidazole series of antibiotics, and the sedative midazolam.

Synthesis Analysis

The synthesis of hydrophobic 1-alkyl-1H,1′H-2,2′-bibenzo[d]imidazoles involves the alkylation of a disodium derivative of 1H,1′H-2,2′-bibenzo[d]imidazole with alkyl halides. It is noteworthy that 1,1′-dialkylated byproducts are formed in yields of less than 5%. The structure of all obtained compounds has been confirmed by 1H NMR, 13C NMR, and HRMS or elemental analysis.

Molecular Structure Analysis

A crystal chemical analysis is performed of the structures of some imidazole derivatives capable of polymorphic transformations. Characteristics of molecular Voronoi–Dirichlet polyhedra are used to analyze nonvalent intra- and intermolecular interactions in the crystal structures of imidazole conformational polymorphs.

Chemical Reactions Analysis

Imidazoles are key components to functional molecules that are used in a variety of everyday applications. An emphasis has been placed on the bonds constructed during the formation of the imidazole. The utility of these methodologies based around the functional group compatibility of the process and resultant substitution patterns around the ring are described, including discussion of scope and limitations, reaction mechanisms, and future challenges.

Physical And Chemical Properties Analysis

Imidazole is a highly polar compound, as evidenced by its electric dipole moment of 3.67 D. It is highly soluble in water. The molecule of 2-methylimidazole is approximately planar.

Scientific Research Applications

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Mechanism of Action

Imidazole and benzimidazole rings are the most important nitrogen-containing heterocycles, which are widely explored and utilized by the pharmaceutical industry for drug discovery. Due to their special structural features and electron-rich environment, imidazole- and benzimidazole-containing drugs bind to a variety of therapeutic targets, thereby exhibiting a broad spectrum of bioactivities.

Safety and Hazards

Imidazole is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It has acute oral toxicity, causes severe skin burns and eye damage, and may damage fertility or the unborn child.

Future Directions

The research and development of imidazole- and benzimidazole-containing drugs is an increasingly active and attractive topic of medicinal chemistry. This review provides the recent advances in the development of imidazole- and benzimidazole-based drugs along with new perspectives. It is hoped that this paper will open up new opportunities for researchers to design future generation novel and potent imidazole- and benzimidazole-containing drugs.